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Compound of Interest

Compound Name: Probucol-13C3

Cat. No.: B15555332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Probucol-13C3, a stable isotope-labeled

(SIL) analog of the lipid-lowering agent Probucol. Its primary application is as an internal

standard for quantitative bioanalysis by mass spectrometry, enabling precise measurement of

Probucol in complex matrices such as plasma.[1] This document details its isotopic purity, the

methodologies for its verification, and its role in analytical workflows.

Data Presentation: Core Specifications
Probucol-13C3 is synthesized to incorporate three Carbon-13 atoms in the propyl group,

resulting in a mass shift of +3 Da compared to the unlabeled compound.[2] This distinct mass

difference is fundamental to its function as an internal standard in isotope dilution mass

spectrometry assays. The key specifications from leading suppliers are summarized below.
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Parameter Specification Source(s)

Product Name Probucol-(propyl-13C3) [3]

CAS Number 1173019-29-8 [1]

Molecular Formula ¹³C₃C₂₈H₄₈O₂S₂ [2]

Molecular Weight 519.82 g/mol [2]

Isotopic Purity 99 atom % ¹³C [2][3]

Chemical Purity ≥96-98% (CP) [2][4][5]

Mass Shift M+3

Appearance White Powder [2]

Experimental Protocols: Determination of Isotopic
Purity
The isotopic purity of a stable isotope-labeled compound like Probucol-13C3 is a critical

parameter that must be verified to ensure analytical accuracy. High-resolution mass

spectrometry (HRMS) is the definitive technique for this purpose.[6][7]

Objective:
To determine the isotopic enrichment of Probucol-13C3 and quantify the relative abundance of

all isotopic species (isotopologues).

Methodology: High-Resolution Mass Spectrometry
(HRMS)

Sample Preparation:

A stock solution of Probucol-13C3 is prepared in an appropriate organic solvent (e.g.,

methanol or acetonitrile) to a concentration of approximately 1 µg/mL.

The solution is further diluted to a suitable concentration for direct infusion or LC-MS

analysis.
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Instrumentation:

A high-resolution mass spectrometer, such as an Orbitrap or Time-of-Flight (TOF)

instrument, is used.[6] These instruments provide the necessary mass accuracy and

resolution to distinguish between the desired labeled isotopologue and other species,

including the unlabeled (M+0) compound and natural abundance isotopes.

Electrospray ionization (ESI) is a common ionization source for this type of analysis.[6][7]

Mass Spectrometry Analysis:

The instrument is calibrated to ensure high mass accuracy.

The sample is introduced into the mass spectrometer, and full-scan mass spectra are

acquired in the mass range encompassing the molecular ions of both unlabeled Probucol

and Probucol-13C3.

Data is collected with high resolution (>60,000) to clearly resolve the isotopic cluster of the

compound.

Data Processing and Calculation:

The acquired spectrum is analyzed to identify the ion signals corresponding to the

unlabeled (M), the desired labeled species (M+3), and other potential isotopologues (e.g.,

M+1, M+2).

The intensity of each isotopologue peak is measured.

A crucial step involves correcting the measured intensities for the contribution of natural

¹³C abundance in the unlabeled portion of the molecule.[6][7]

The isotopic purity (enrichment) is calculated using the corrected intensities of the

representative isotopolog ions.[6] The formula is generally expressed as:

Isotopic Purity (%) = [Intensity(M+3) / Σ(Intensities of all isotopologues)] x 100

Visualizations: Workflows and Mechanisms
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Diagrams created with Graphviz provide a clear visual representation of complex processes.

The following diagrams illustrate a typical analytical workflow using Probucol-13C3 and the

established mechanism of action for Probucol.
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Figure 1: Analytical Workflow for Quantification using Probucol-13C3
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Caption: Figure 1: A typical bioanalytical workflow for quantifying unlabeled Probucol.
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Figure 2: Probucol's Mechanism of Action in Cholesterol Metabolism
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Caption: Figure 2: The multifaceted mechanism of Probucol's lipid-lowering effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Isotopic Purity and Analysis of
Probucol-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555332#what-is-the-isotopic-purity-of-probucol-
13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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